2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H23FN4O3/c1-29-19-7-3-6-18(13-19)24-20(28)14-27-10-8-15(9-11-27)22-25-21(26-30-22)16-4-2-5-17(23)12-16/h2-7,12-13,15H,8-11,14H2,1H3,(H,24,28)
• InChI Key: ONUZNRGBOOSUHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C22H23FN4O3
• Molecular Weight: 410.4 g/mol

Description

2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H23FN4O3 and its molecular weight is 410.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

• A study conducted by Khalid et al. (2016) explored the synthesis and spectral analysis of N-substituted derivatives related to 1,3,4-oxadiazole compounds, showcasing their potential biological activities. This research is indicative of the compound's role in developing novel substances with potential pharmacological benefits (Khalid et al., 2016).

Antibacterial Properties

• In 2017, Iqbal et al. synthesized acetamide derivatives containing azinane and 1,3,4-oxadiazole, assessing their antibacterial potential. This demonstrates the compound's utility in creating substances with antibacterial properties (Iqbal et al., 2017).

Anticancer Potential

• Research by Vinayak et al. (2014) focused on the synthesis of derivatives related to the compound and evaluated their cytotoxicity on various cancer cell lines. This indicates the compound's relevance in cancer research and potential therapeutic applications (Vinayak et al., 2014).

Radiosynthesis for Imaging

• The study by Wang et al. (2014) involved the radiosynthesis of a derivative of this compound for potential use in PET imaging of EGFR, HER2, and HER3 signaling. This highlights its application in diagnostic imaging and cancer research (Wang et al., 2014).

Molecular Docking and Enzyme Inhibitory Activities

• Virk et al. (2018) conducted a study involving the synthesis of triazole analogues related to this compound, examining their enzyme inhibitory activities. This suggests the compound's role in enzyme inhibition and potential therapeutic applications (Virk et al., 2018).

Synthesis and Characterization in Drug Development

• Research by Sakairi et al. (2012) on a similar compound focused on its synthesis and pharmacological profile as a selective G protein-coupled receptor 119 agonist, indicating its potential in drug development (Sakairi et al., 2012).